Cas no 2138529-09-4 (4-Methyl-3-phenylcyclohexan-1-one)

• Product Name: 4-Methyl-3-phenylcyclohexan-1-one
• CAS No: 2138529-09-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5926908
• PubChem ID: 22894699
• Update Time: 2024-03-01

4-Methyl-3-phenylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156543
• 2138529-09-4
• 4-methyl-3-phenylcyclohexan-1-one
• 4-Methyl-3-phenylcyclohexan-1-one

• Inchi： 1S/C13H16O/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： VZUOMMJLXPZTRR-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives